Cas no 1082125-41-4 (2-(trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid)

• Product Name: 2-(trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid
• CAS No: 1082125-41-4
• MF: C₁₀H₈F₃NO₃S
• MW: 279.235631942749
• CID: 5923855
• PubChem ID: 28860310
• Update Time: 2025-06-07

2-(trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-5064237
• 1082125-41-4
• SCHEMBL20541969
• 2-(trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid

• Inchi： 1S/C10H8F3NO3S/c11-10(12,13)9(17)14-7-6(8(15)16)4-2-1-3-5(4)18-7/h1-3H2,(H,14,17)(H,15,16)
• InChI Key： HOYBWMPCSNHYNP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCC2)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 279.01769878g/mol
• Monoisotopic Mass: 279.01769878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.6Ų

Additional information on 2-(trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid

Comprehensive Overview of 2-(Trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic Acid (CAS No. 1082125-41-4)

2-(Trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic Acid (CAS No. 1082125-41-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyclopenta[b]thiophene derivatives, which are known for their versatility in drug discovery and material science. The presence of both trifluoroacetamido and carboxylic acid functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's CAS No. 1082125-41-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with various biological targets. Recent studies have explored its utility in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for novel therapeutic agents in areas such as oncology and neurology.

One of the key reasons for the popularity of 2-(Trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic Acid is its compatibility with green chemistry principles. As sustainability becomes a focal point in chemical synthesis, this compound's efficient synthesis routes and minimal environmental impact have made it a subject of interest. Additionally, its high purity and stability under standard conditions further enhance its appeal for large-scale applications.

From a technical perspective, the compound's molecular weight and solubility profile are critical parameters for researchers. Its carboxylic acid group allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where slight modifications can lead to significant changes in bioactivity.

In the context of AI-driven drug discovery, 2-(Trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic Acid has been featured in computational studies predicting its interactions with proteins and enzymes. Such applications highlight its potential as a scaffold for virtual screening, a technique increasingly adopted by pharmaceutical companies to accelerate drug development. This aligns with the broader trend of integrating machine learning and cheminformatics into chemical research.

Another area of interest is the compound's role in material science. Its thiophene ring and electron-withdrawing groups contribute to unique electronic properties, making it a candidate for developing organic semiconductors and conductive polymers. These materials are essential for advancements in flexible electronics and energy storage devices, topics that dominate current scientific discourse.

For laboratories and manufacturers, the availability of CAS No. 1082125-41-4 in high purity is a priority. Suppliers often emphasize its analytical data, including HPLC and NMR spectra, to ensure quality control. This transparency is crucial for researchers who rely on consistent material properties for reproducible results.

In summary, 2-(Trifluoroacetamido)-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic Acid (CAS No. 1082125-41-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility, combined with the growing emphasis on sustainable chemistry and computational modeling, ensures its continued relevance in scientific research. As innovation in these fields progresses, this compound is likely to remain a key player in the development of next-generation technologies.